Cas no 606970-74-5 (3-(5-Formyl-2-thienyl)benzoic Acid)

• Product Name: 3-(5-Formyl-2-thienyl)benzoic Acid
• CAS No: 606970-74-5
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• MDL: MFCD06740280
• CID: 953363
• PubChem ID: 4674814
• Update Time: 2025-04-19

3-(5-Formyl-2-thienyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formylthiophen-2-yl)benzoic acid
• 3-(5-Formyl-thiophen-2-yl)-benzoic acid
• 3-(5-formyl-2-thienyl)benzoic acid
• AMTDA047
• 3-(5-Formyl-2-thienyl)benzoic Acid

• MDL： MFCD06740280
• Inchi： 1S/C12H8O3S/c13-7-10-4-5-11(16-10)8-2-1-3-9(6-8)12(14)15/h1-7H,(H,14,15)
• InChI Key： VIKAAKFSYUCLTJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 232.01900
• Monoisotopic Mass: 232.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2

Experimental Properties

• Melting Point: 251-257 °C
• PSA: 82.61000
• LogP: 2.92580

3-(5-Formyl-2-thienyl)benzoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Hazardous Material Identification：
• Storage Condition：Store at room temperature